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Compound of Interest

Compound Name: Quinoline-d7

Cat. No.: B167102

Quinoline-d7 (CAS No. 34071-94-8) is a deuterated form of quinoline, an aromatic
heterocyclic compound.[1][2] In the realms of pharmaceutical research, environmental analysis,
and metabolic studies, deuterated compounds are invaluable as internal standards for
guantification by mass spectrometry.[3] The incorporation of deuterium atoms results in a mass
shift, allowing for clear differentiation from the non-labeled analyte without significantly altering
the chemical properties.

However, the isotopic labeling does not negate the inherent toxicological profile of the parent
molecule. The safety protocols for Quinoline-d7 are therefore predicated on the known
hazards of quinoline. This guide serves as a comprehensive resource for researchers,
scientists, and drug development professionals, providing a detailed framework for the safe
handling, storage, and emergency management of this compound. As a senior application
scientist, the causality behind each recommendation is emphasized to foster a culture of safety
grounded in scientific understanding.

Section 1: Hazard Identification and Comprehensive
Risk Profile

The primary directive in handling any chemical is a thorough understanding of its intrinsic
hazards. Quinoline-d7 must be treated with the same caution as its non-deuterated
counterpart, which is classified as a hazardous substance. The risk profile is significant,
encompassing acute toxicity, carcinogenicity, and mutagenicity.
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A summary of the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals for Quinoline-d7 is presented below.[1][4]

Hazard Class Hazard Statement GHS Code
Carcinogenicity May cause cancer H350
Germ Cell Mutagenicity Suspected of causing genetic H341
defects
Acute Toxicity (Oral) Harmful if swallowed H302
Acute Toxicity (Dermal) Harmful in contact with skin H312
Skin Corrosion/Irritation Causes skin irritation H315
Serious Eye Damage/Irritation Causes serious eye irritation H319
Hazardous to the Aquatic Toxic to aquatic life with long HaLL

Environment

lasting effects

The signal word associated with these classifications is "Danger".[4][5][6]

The causality behind this stringent classification is rooted in toxicological data for quinoline. The

designation as a Category 1B carcinogen indicates that it is a presumed human carcinogen,

based on sufficient evidence from animal studies.[7] The suspicion of mutagenicity (H341)

implies that it may induce heritable genetic defects.[1] These two classifications alone

necessitate the highest level of precaution to prevent any route of exposure.
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Caption: GHS Pictograms and associated health and environmental risks for Quinoline-d7.

Section 2: Physicochemical Properties for Practical
Risk Assessment

Understanding the physical properties of a substance is critical for designing safe experimental
and storage protocols. These properties dictate its behavior in the laboratory environment and
inform the appropriate control measures.
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Property Value Significance for Safety
Isotopic labeling does not alter
Molecular Formula CsD7N , o
chemical reactivity.
Molecular Weight ~136.20 g/mol [1][6]
) [8][9] Color change to brown
Colorless to pale yellow oily o )
Appearance iquid may indicate degradation upon
iqui
a exposure to light.[8]
[8][10] Odor is not a reliable
Odor Peculiar, unpleasant indicator of hazardous
concentration.
[3] Low volatility at room
Boiling Point ~237 °C temperature, but vapor
pressure increases with heat.
) ) [3] Liquid at standard
Melting Point -17to-13 °C
laboratory temperatures.
Density ~1.151 g/mL at 25 °C Slightly denser than water.
Classified as a combustible
Flash Point 101 °C (213.8 °F) - closed cup liquid.[10] Keep away from
ignition sources.
] ) [9][11] Low water solubility has
- Slightly soluble in water; ST )
Solubility ) ) implications for environmental
soluble in organic solvents )
persistence and cleanup.
[8][12] Absorbs moisture from
o ) the air, which can affect
Hygroscopicity Hygroscopic

sample integrity and requires

specific storage conditions.[13]

Section 3: The Hierarchy of Controls: Engineering
and Personal Protection
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To mitigate the risks associated with Quinoline-d7, a systematic approach based on the
hierarchy of controls must be implemented. This prioritizes the most effective measures to
ensure personnel safety.

o Engineering Controls: These are the primary line of defense. All work involving Quinoline-
d7, including weighing, solution preparation, and transfers, must be conducted within a
certified chemical fume hood. This prevents the inhalation of any aerosols or vapors that may
be generated. Eyewash stations and safety showers must be readily accessible.[14]

o Administrative Controls: These include rigorous training on the specific hazards of
Quinoline-d7 and the development of Standard Operating Procedures (SOPSs) for its use.
Access to the material should be restricted to authorized and trained personnel.

o Personal Protective Equipment (PPE): PPE is the final barrier of protection and is mandatory
even when engineering controls are in place. The choice of PPE is not arbitrary; it is dictated
by the specific hazards of the chemical.
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Caption: Decision workflow for selecting appropriate Personal Protective Equipment (PPE).

* Eye and Face Protection: Tight-sealing safety goggles are required to protect against
potential splashes.[4][14] A face shield should be worn in addition to goggles if there is a
significant splash risk.

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a flame-resistant lab
coat.[4] Gloves must be inspected before use and changed immediately if contamination is
suspected. Never reuse disposable gloves.
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o Respiratory Protection: Respiratory protection is generally not required when work is
performed within a functional fume hood. If engineering controls are not available or are
insufficient, a NIOSH-approved respirator with an appropriate cartridge for organic vapors
must be used.[10]

Section 4: Standard Operating Protocols for
Handling and Storage

Adherence to validated protocols is essential for minimizing exposure and ensuring the integrity
of the compound.

Safe Handling Protocol

» Preparation: Before handling, ensure all required engineering controls and PPE are in place.
Designate a specific area within the fume hood for the work.

 Aliquotting: When handling the neat material, perform all transfers within the fume hood. Use
appropriate tools (e.g., micropipettes with compatible tips) to minimize the risk of spills.

e Solution Preparation: When preparing solutions, add the Quinoline-d7 slowly to the solvent.

o Post-Handling: After use, tightly seal the container. Decontaminate the work area thoroughly.
Wash hands and any exposed skin with soap and water immediately after removing gloves.

[4]

Storage Protocol

The chemical instability and hazardous nature of Quinoline-d7 dictate stringent storage
conditions.

e Security: Store in a designated, locked cabinet or area to restrict access.[4]

o Container: Keep the container tightly closed to prevent the release of vapors and absorption
of moisture.[4][12]

e Environment: Store in a cool, dry, and well-ventilated area.[4]

o Compatibility: Store away from incompatible substances, such as strong oxidizing agents.
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e Light and Moisture: Protect from light and moisture to prevent degradation.[5][6] Storing in a
desiccator under an inert atmosphere (e.g., argon) is recommended for long-term stability.
[13]

Section 5: Emergency Procedures and First Aid

Preparedness is key to managing accidental exposures and spills effectively.

First-Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury.

o General Advice: In case of any exposure, move the victim out of the dangerous area,
immediately remove all contaminated clothing, and show this safety data sheet to the
attending physician.[4]

 Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[4]

» Skin Contact: Immediately flush the skin with plenty of running water for at least 15 minutes.
Wash the area with soap and water.[4] Seek immediate medical attention.

o Eye Contact: Immediately flush the eyes with running water for at least 15 minutes, holding
the eyelids open.[4] Remove contact lenses if present and easy to do.[4] Seek immediate
medical attention.

 Ingestion: Do NOT induce vomiting.[4][15] Rinse the mouth with water. Never give anything
by mouth to an unconscious person.[4] Call a poison center or doctor immediately.[4][15]

Accidental Release Measures

In the event of a spill, a systematic response is crucial to ensure safety and prevent
environmental contamination.
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Caption: Step-by-step workflow for responding to a Quinoline-d7 spill.
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» Personal Precautions: Wear appropriate protective equipment, including respiratory
protection if the spill is large or ventilation is poor.[4][15]

« Ignition Sources: Remove all sources of ignition from the area.[4]

» Containment: Prevent the spill from spreading or entering drains.[15] Cover with a non-
flammable absorbent material like sand or vermiculite.

o Cleanup: Collect the spillage and absorbent material into a suitable container for disposal.[4]
[15]

e Environmental Precautions: Avoid release into the environment.[4] Collect spillage as it is
toxic to aquatic life.[4]

Section 6: Fire Safety and Waste Disposal
 Fire Fighting: Quinoline-d7 is a combustible liquid.[10]

o Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide (CO3z), or
chemical foam.[4]

o Specific Hazards: Combustion may produce toxic gases, including carbon oxides and
nitrogen oxides.[4] Containers may explode in a fire.[10]

o Protective Equipment: Firefighters must wear full protective gear and a self-contained
breathing apparatus (SCBA).[4]

» Disposal: Waste material is considered hazardous.

o Procedure: Dispose of contents and containers at an approved waste disposal plant.[4] Do
not dispose of via drains or to the environment.

o Regulations: All disposal practices must comply with federal, state, and local regulations.
[12]

Conclusion
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Quinoline-d7, while an essential tool in modern analytical science, possesses a significant
hazard profile that demands respect and meticulous handling. Its carcinogenicity, mutagenicity,
and acute toxicity require that all laboratory operations are governed by a robust safety
framework. By understanding the scientific reasoning behind safety protocols—from the
mandatory use of engineering controls to the specific requirements for PPE and storage—
researchers can effectively mitigate risks. This guide provides the technical foundation for a
proactive safety culture, ensuring that the scientific benefits of using Quinoline-d7 are
achieved without compromising the health and safety of laboratory personnel or the
environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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